Cas no 10593-57-4 (9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy-)

9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy- structure
10593-57-4 structure
Product Name:9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy-
CAS No:10593-57-4
MF:C15H16N2O
MW:240.300343513489
CID:191892
PubChem ID:5483578
Update Time:2025-04-19

9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy-
    • 1-methyl-7-propoxy-9H-pyrido[3,4-b]indole
    • 1-Methyl-7-propoxy-9H-beta-carboline
    • Ro-3-1697
    • Propyl harmol
    • DTXSID60147425
    • BRN 0199546
    • 9H-Pyrido(3,4-b)indole, 1-methyl-7-propoxy-
    • 4-23-00-02703 (Beilstein Handbook Reference)
    • 10593-57-4
    • O-n-Propyl-harmol
    • Inchi: 1S/C15H16N2O/c1-3-8-18-11-4-5-12-13-6-7-16-10(2)15(13)17-14(12)9-11/h4-7,9,17H,3,8H2,1-2H3
    • InChI Key: ROPQRKIYWVDATM-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=CC2=C(C=1)NC1C(C)=NC=CC2=1

Computed Properties

  • Exact Mass: 239.11855
  • Monoisotopic Mass: 240.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • PSA: 35.01
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